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ABUJA, Nigeria — To foster a more integrated and effective research ecosystem, this technical
support center provides researchers, scientists, and drug development professionals with a
comprehensive guide to aligning academic research with the priorities of the Nigeria Centre for
Disease Control and Prevention (NCDC). This resource offers troubleshooting guides,
frequently asked questions, detailed experimental protocols, and data-driven insights to
streamline collaboration and accelerate impactful public health outcomes.

The NCDC's core priorities are centered around strengthening Nigeria's health security. This
includes a pronounced focus on tackling antimicrobial resistance (AMR), implementing a robust
"One Health" approach to address zoonotic diseases, and enhancing preparedness and
response strategies for priority infectious diseases such as Lassa fever and Mpox.[1][2] This
guide is designed to equip researchers with the necessary tools and information to contribute
effectively to these critical areas.

Troubleshooting Guides and FAQs

This section addresses common challenges and questions researchers may encounter when
aligning their work with NCDC's priorities.

Question: My research proposal on a priority disease was rejected for funding. What are the
common pitfalls to avoid?
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Answer: Several factors can contribute to the rejection of a research proposal. Beyond the
scientific merit of your study, consider the following:

o Lack of Alignment with NCDC's Strategic Plan: Ensure your research question directly
addresses a gap identified in Nigeria's National Action Plan for Health Security or other
strategic documents. The NCDC prioritizes research that can be translated into evidence-
based policies and practices.[1]

« Insufficient Emphasis on the "One Health" Approach: For zoonotic diseases, proposals that
do not demonstrate a clear understanding and integration of human, animal, and
environmental health aspects are often considered incomplete.[1][2]

o Feasibility and Sustainability: Your proposal should demonstrate a realistic understanding of
the available resources and infrastructure in Nigeria. This includes addressing potential
challenges in sample collection, data management, and logistical constraints in the field.

e Inadequate Stakeholder Engagement: Collaboration with relevant stakeholders, including
state and local public health officials, is crucial. Your proposal should outline a clear plan for
engaging with these partners.

Question: | am facing challenges with inconsistent results in my Polymerase Chain Reaction
(PCR) assays for viral detection. What should | troubleshoot?

Answer: Inconsistent PCR results can be frustrating. Here’s a step-by-step troubleshooting
guide:
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Problem Possible Cause Recommended Action

. o ) Use a fresh aliquot of
No amplification in positive Reagent degradation (e.g.,
. reagents. Ensure proper
control primers, probes, polymerase) N
storage conditions.

Verify the annealing
Incorrect thermal cycler o

temperature, extension time,
program

and number of cycles.

S Optimize your nucleic acid
Weak or no amplification in ) ] ) )
Low viral load in the sample extraction method to improve
samples ] )
yield and purity.

Include an internal control to
S test for inhibition. Dilute the
Presence of PCR inhibitors o
sample to reduce inhibitor

concentration.

) ) Increase the annealing
- o Sub-optimal annealing o
Non-specific amplification temperature in increments of
temperature 1L.2°C

) ) ) Redesign primers to avoid self-
Primer-dimer formation )
complementarity.

Question: What are the key ethical considerations when conducting infectious disease
research in Nigeria?

Answer: Ethical conduct is paramount in all research involving human subjects. Key
considerations include:

» Informed Consent: Ensure that participants fully understand the study's purpose, procedures,
potential risks, and benefits before providing consent. This is especially critical in
communities with varying levels of health literacy.

o Data Privacy and Confidentiality: Implement robust measures to protect the identity and
personal information of participants.
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o Community Engagement: Involve community leaders and members in the research process
to ensure cultural sensitivity and build trust.

» Benefit Sharing: Consider how the research findings will be shared with and benefit the
participating communities.

Quantitative Data on NCDC Priorities

To provide context for research planning, the following tables summarize recent data on Lassa
fever outbreaks and antimicrobial resistance in Nigeria.

Table 1: Lassa Fever Cases in Nigeria (as of late 2025)

Metric Value
Suspected Cases (2025) 8,041
Confirmed Cases (2025) 924
Deaths (2025) 172
Case Fatality Rate (CFR) (2025) 18.6%

Ondo (35%), Bauchi (22%), Edo (17%), Taraba

States with the Highest Burden .
(13%), Ebonyi (3%)

Most Affected Age Group 21-30 years

Source: Nigeria Centre for Disease Control and
Prevention (NCDC) Situation Report, Week 40,
2025.[3]

Table 2: Antimicrobial Resistance (AMR) Prevalence in Nigeria
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Pathogen Antibiotic Resistance Profile Prevalence

o ) High resistance to commonly ) )
Escherichia coli o Varies by region and study
used antibiotics

Methicillin-resistant S. aureus High prevalence in both
Staphylococcus aureus (MRSA) is a significant hospital and community
concern settings
] ] Increasing resistance to A growing threat in healthcare
Klebsiella pneumoniae o
carbapenems facilities

Note: This is a summary of
general trends. Specific
prevalence rates can vary
significantly based on the

study, location, and timeframe.

[4]115]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments relevant to NCDC's priorities.

Protocol 1: One Health Approach to Zoonotic Disease
Outbreak Investigation

Objective: To provide a framework for a coordinated, multi-sectoral investigation of a suspected
zoonotic disease outbreak.

Methodology:

» Activation of a One Health Rapid Response Team: This team should include veterinarians,
public health officials, epidemiologists, laboratory scientists, and environmental health
specialists.

o Case Definition and Identification: Develop a clear case definition for both human and animal
cases. Actively search for cases in healthcare facilities and communities, as well as in animal
populations.
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» Epidemiological Investigation:

o Human Health: Conduct interviews with suspected human cases to gather information on
demographics, clinical symptoms, date of onset, and potential exposures to animals or
contaminated environments.

o Animal Health: Investigate animal populations in the affected area for signs of iliness.
Collect data on animal husbandry practices, recent animal movements, and contact with
wildlife.

e Environmental Investigation: Assess the environmental conditions in the outbreak area,
including sanitation, waste management, and potential for human-animal-environment
interfaces.

o Sample Collection and Laboratory Testing:

o Collect appropriate clinical samples (e.g., blood, swabs) from suspected human and
animal cases.

o Collect environmental samples (e.g., water, soil) as indicated by the epidemiological
investigation.

o Transport samples to a designated laboratory for diagnostic testing.

» Data Analysis and Interpretation: Analyze data from all sectors to identify the source of the
outbreak, modes of transmission, and risk factors.

» Control and Prevention Measures: Implement appropriate control measures based on the
findings, which may include treatment of cases, vaccination, quarantine, and public health

messaging.

Protocol 2: Surveillance of Antimicrobial Resistance in
Priority Pathogens

Obijective: To outline a standardized method for collecting and analyzing antimicrobial
susceptibility data for key bacterial pathogens.
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Methodology:

o Selection of Sentinel Surveillance Sites: Identify a network of hospitals and laboratories
representing different geographical regions of Nigeria.

« |dentification of Priority Pathogens: Focus on pathogens of public health importance in
Nigeria, such as Escherichia coli, Staphylococcus aureus, and Klebsiella pneumoniae.[5]

e Specimen Collection and Processing:
o Collect clinical isolates from routine diagnostic samples (e.g., blood, urine, wound swabs).
o Culture and identify the bacterial species using standard microbiological techniques.

o Antimicrobial Susceptibility Testing (AST):

o Perform AST using a standardized method, such as disk diffusion or broth microdilution,
following Clinical and Laboratory Standards Institute (CLSI) guidelines.

o Test a panel of antibiotics relevant to the treatment of infections caused by the specific
pathogen.

e Data Collection and Management:

o Record the AST results, along with patient demographic and clinical data, in a
standardized database.

o Ensure data quality and consistency across all surveillance sites.

o Data Analysis and Reporting:
o Analyze the data to determine the prevalence of resistance to different antibiotics.
o Identify emerging resistance patterns and trends.

o Disseminate the findings to stakeholders, including clinicians, public health officials, and
policymakers.
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Signaling Pathways and Experimental Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key biological
processes and workflows relevant to NCDC's priority diseases.
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Caption: Lassa Virus Cell Entry Pathway.
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Caption: Mpox Virus Replication Cycle.
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Caption: Antimicrobial Resistance Surveillance Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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